2-(3-(Dimethylamino)phenoxy)-n,n-dimethylacetamide

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2-[3-(dimethylamino)phenoxy]-N,N-dimethylacetamide
• InChI: InChI=1S/C12H18N2O2/c1-13(2)10-6-5-7-11(8-10)16-9-12(15)14(3)4/h5-8H,9H2,1-4H3
• InChI Key: KZZABLHQYADEKM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC=C1)OCC(=O)N(C)C

Description

2-(3-(Dimethylamino)phenoxy)-n,n-dimethylacetamide is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-N,N-dimethylamino phenol (69) (3.43 g, 25 mmol) and 2-chloro N,N-dimethylacetamide (3.66 g, 30 mmol) in DMSO (30 mL) was added K2CO3 (6.7 g, 50 mmol) and the resulting suspension was stirred at room temperature for 16 h. The reaction was then diluted with dichloromethane (125 mL), and washed with water (2×100 mL), and brine (100 mL), and dried, and filtered, and the solvent was removed under vacuum. The crude product, Compound 70, was obtained as purple, thick oil that was used in the next step without additional purification.